2-(Dimethylamino)ethanethioamide dihydrochloride

• Molecular Formula: C4H12Cl2N2S
• Molecular Weight: 191.12 g/mol
• SMILES: CN(C)CC(=S)N.Cl.Cl
• InChI: InChI=1S/C4H10N2S.2ClH/c1-6(2)3-4(5)7;;/h3H2,1-2H3,(H2,5,7);2*1H
• InChIKey: BIDSSVADXILHIO-UHFFFAOYSA-N

2-(Dimethylamino)ethanethioamide Dihydrochloride Identity and Procurement

2-(Dimethylamino)ethanethioamide dihydrochloride (CAS 1189503-42-1; molecular formula C₄H₁₂Cl₂N₂S; MW 191.12 g/mol) is a dihydrochloride salt of a primary thioamide bearing a pendant dimethylaminoethyl moiety . It is structurally and stoichiometrically distinct from the more commonly cataloged monohydrochloride salt (CAS 27366-72-9; C₄H₁₁ClN₂S; MW 154.66) and the free base (CAS 27507-28-4; C₄H₁₀N₂S; MW 118.2) . The compound is formally designated as Nizatidine EP Impurity H under the European Pharmacopoeia framework and serves as both a key synthetic intermediate in the manufacture of the histamine H₂-receptor antagonist nizatidine and as a certified reference standard for analytical method development, validation, and quality control in ANDA submissions [1][2].

Designated EP Impurity H reference standard for nizatidine ANDA impurity profiling and QC methods

Primary thioamide group enables Hantzsch thiazole cyclization for nizatidine intermediate synthesis

Dihydrochloride salt provides defined chloride stoichiometry for pH-controlled aqueous workup

• [1] NCATS Inxight Drugs. 2-(Dimethylamino)ethanethioamide: Nizatidine Impurity H [EP Impurity]. Accessed 2026. View Source
• [2] SynZeal Research. Nizatidine EP Impurity H (CAS 27507-28-4): supplied with detailed characterization data compliant with regulatory guideline; can be used for analytical method development, method validation (AMV), QC application for ANDA. Accessed 2026. View Source

2-(Dimethylamino)ethanethioamide Dihydrochloride Substitution Risks

Substituting 2-(dimethylamino)ethanethioamide dihydrochloride with the more widely available monohydrochloride salt (CAS 27366-72-9), the free base (CAS 27507-28-4), or structurally related thioamides such as thioacetamide (CAS 62-55-5) or N,N-dimethylthioacetamide (CAS 631-67-4) introduces measurable deviations in stoichiometry, solubility, pKa, and reactivity that directly compromise synthetic outcomes and regulatory compliance [1]. The dihydrochloride form provides two equivalents of HCl per molecule versus one in the monohydrochloride, doubling the chloride counterion content and substantially altering aqueous solubility, hygroscopicity, and crystallization behavior [2]. More critically, the compound's primary thioamide group (–C(=S)NH₂) is essential for the Hantzsch thiazole cyclization that installs the 2-aminomethylthiazole core of nizatidine; N,N-dimethylthioacetamide, which bears a tertiary thioamide (–C(=S)N(CH₃)₂), cannot participate in this specific cyclocondensation to yield the required 2-substituted thiazole regioisomer [3]. Furthermore, for analytical reference-standard applications, only the pharmacopeially designated entity—with defined salt stoichiometry—can serve as a valid impurity marker under EP and USP monographs [4].

Salt form mismatch

Monohydrochloride salt may shift chloride molar ratio and alter aqueous solubility behavior, affecting pH-controlled synthesis steps.

Thioamide group incompatibility

N,N-Dimethylthioacetamide lacks the primary thioamide required for Hantzsch cyclocondensation; it cannot yield the nizatidine thiazole core.

Regioisomeric outcome

Thioacetamide yields 2-methylthiazole regioisomers, not the 2-(dimethylaminomethyl)thiazole substitution essential for nizatidine intermediates.

• [1] Kuujia. CAS 1189503-42-1: 2-(Dimethylamino)ethanethioamide dihydrochloride. 'Its dihydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating its use in reactions requiring controlled pH conditions.' Accessed 2026. View Source
• [2] Chembase. 2-(Dimethylamino)ethanethioamide dihydrochloride (CBID:121640): C₄H₁₂Cl₂N₂S, MW 191.12248, 2 HCl salt form. Accessed 2026. View Source
• [3] Drug Future. Nizatidine Synthetic Route: cyclization of dimethylaminothioacetamide (I) with ethyl bromopyruvate (II) in refluxing ethanol gives ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate (III). Accessed 2026. View Source
• [4] USP Monographs: Nizatidine. Nizatidine contains not less than 98.0 percent and not more than 101.0 percent of C₁₂H₂₁N₅O₂S₂, calculated on the dried basis; individual impurity limits apply. Accessed 2026. View Source

2-(Dimethylamino)ethanethioamide Dihydrochloride vs. Analogs: Quantitative Evidence

Salt Stoichiometry: Dihydrochloride vs. Monohydrochloride

The dihydrochloride salt (CAS 1189503-42-1) contains two molar equivalents of HCl (MW 191.12 g/mol; C₄H₁₂Cl₂N₂S) versus one equivalent in the monohydrochloride (CAS 27366-72-9; MW 154.66 g/mol; C₄H₁₁ClN₂S), representing a 23.6% higher molecular mass attributable to the additional chloride counterion . The dihydrochloride salt form creates a crystal lattice stabilized by extensive hydrogen-bonding networks between protonated amine groups and chloride counterions, which directly enhances aqueous solubility relative to the monohydrochloride and free base . The free base (CAS 27507-28-4; MW 118.20) has a predicted pKa of 12.61±0.29 and a consensus LogP of -0.25, indicating limited organic-phase extractability that necessitates salt formation for aqueous processability . The dihydrochloride's dual protonation state confers distinct pH-dependent solubility behavior relevant to reaction quenching, aqueous workup, and crystallization development in multi-step nizatidine synthesis [1].

Salt stoichiometry

Head-to-head

MW 191.12 vs. 154.66 g/mol; 23.6% higher mass, 37.1% vs. 22.9% w/w chloride

Chloride content defines aqueous solubility and crystallization behavior.

HPLC purity ≥98% (dihydrochloride).

Evidence Dimension	Salt stoichiometry and molecular weight
Target Compound Data	Dihydrochloride: 2 HCl eq.; MW 191.12 g/mol; C₄H₁₂Cl₂N₂S; CAS 1189503-42-1; Purity 98+%
Comparator Or Baseline	Monohydrochloride: 1 HCl eq.; MW 154.66 g/mol; C₄H₁₁ClN₂S; CAS 27366-72-9. Free base: 0 HCl eq.; MW 118.20 g/mol; C₄H₁₀N₂S; CAS 27507-28-4
Quantified Difference	Molecular weight increase of 36.46 g/mol (23.6%) vs. monohydrochloride; 72.92 g/mol (61.7%) vs. free base. Chloride content: 37.1% w/w (dihydrochloride) vs. 22.9% w/w (monohydrochloride)
Conditions	Physical-chemical characterization; MW determined by sum formula; purity by HPLC

Why This Matters

For procurement, selecting the correct salt form is critical because the dihydrochloride ensures the precise chloride stoichiometry required for pH-controlled aqueous reactions in nizatidine intermediate synthesis, and using the monohydrochloride would halve the chloride inventory in the reaction medium.

• [1] Kuujia. CAS 1189503-42-1: 2-(Dimethylamino)ethanethioamide dihydrochloride. 'Its dihydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating its use in reactions requiring controlled pH conditions.' Accessed 2026. View Source

EP Impurity H Identity for ANDA and QC

2-(Dimethylamino)ethanethioamide is formally designated as Nizatidine EP Impurity H under the European Pharmacopoeia monograph [1]. This regulatory identity means the compound—in its specified salt form—is an essential reference material for analytical method development, method validation (AMV), and quality-controlled (QC) release testing during Abbreviated New Drug Application (ANDA) submissions and commercial nizatidine production [2]. The USP monograph for nizatidine specifies an assay range of 98.0–101.0% with individual impurity limits, requiring authenticated impurity reference standards for HPLC or LC-MS method calibration [3]. Certified reference-standard grades of the monohydrochloride (CAS 27366-72-9) are produced under ISO 17034 accreditation (e.g., CATO Research Chemicals), supplied with Certificates of Analysis including HPLC purity, LC-MS confirmation, NMR data, and measurement uncertainty evaluation [4]. Generic thioamides such as thioacetamide (CAS 62-55-5) or N,N-dimethylthioacetamide (CAS 631-67-4) lack this formal pharmacopeial identity and cannot substitute as impurity markers in regulated analytical workflows.

Regulatory identity

Class-level

Designated Nizatidine EP Impurity H

Required identity for pharmacopeial impurity profiling methods.

ISO 17034 certified reference standard available.

Evidence Dimension	Regulatory identity and reference-standard certification
Target Compound Data	Designated as Nizatidine EP Impurity H (free base CAS 27507-28-4; hydrochloride CAS 27366-72-9; dihydrochloride CAS 1189503-42-1). Available as ISO 17034 certified reference standard with full COA (HPLC, LC-MS, NMR)
Comparator Or Baseline	Thioacetamide (CAS 62-55-5): No pharmacopeial impurity designation for nizatidine. N,N-Dimethylthioacetamide (CAS 631-67-4): No pharmacopeial impurity designation
Quantified Difference	Target compound: EP monograph-defined identity, ISO 17034 certification available. Comparators: no regulatory identity as nizatidine impurities; cannot serve as reference standards in ANDA QC workflows
Conditions	Regulatory context: EP and USP monographs for nizatidine API; ANDA submission requirements per ICH Q3A/Q3B

Why This Matters

Procurement of the correct EP-designated compound with documented salt stoichiometry is non-negotiable for any laboratory performing nizatidine impurity profiling, ANDA analytical method validation, or commercial batch release testing—substitution with a generic thioamide would fail regulatory audit.

• [1] NCATS Inxight Drugs. 2-(Dimethylamino)ethanethioamide: Systematic Name, Nizatidine Impurity H [EP Impurity]. Accessed 2026. View Source
• [2] SynZeal Research. Nizatidine EP Impurity H (CAS 27507-28-4): 'can be used for the analytical method development, method validation (AMV), Quality Controlled (QC) application for Abbreviated New Drug Application (ANDA) or during commercial production of Nizatidine.' Accessed 2026. View Source
• [3] USP Monographs: Nizatidine. Assay: 98.0–101.0% C₁₂H₂₁N₅O₂S₂ on dried basis; individual impurity limits specified. Accessed 2026. View Source
• [4] CATO Research Chemicals. 2-(Dimethylamino)thioacetamide Hydrochloride (CAS 27366-72-9): manufactured under ISO 17034 reference material producer accreditation; supplied with full COA. Accessed 2026. View Source

Primary Thioamide in Hantzsch Thiazole Synthesis

2-(Dimethylamino)ethanethioamide possesses a primary thioamide group (–C(=S)NH₂) that acts as the thioacylating nucleophile in the Hantzsch thiazole synthesis with α-halocarbonyl compounds, a reaction that is fundamental to constructing the 2-(dimethylaminomethyl)-4-thiazole core of nizatidine [1]. The documented synthetic route involves cyclization of dimethylaminothioacetamide with ethyl bromopyruvate in refluxing ethanol to afford ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate, the key nizatidine intermediate [2]. In sharp contrast, N,N-dimethylthioacetamide (CAS 631-67-4; C₄H₉NS; MW 103.19), which bears a tertiary thioamide (–C(=S)N(CH₃)₂) with no exchangeable NH proton, cannot participate in this cyclocondensation to produce the required 2-substituted thiazole regioisomer because the Hantzsch mechanism requires the primary thioamide NH₂ for imine formation and subsequent thiazole ring closure [3]. Thioacetamide (CAS 62-55-5; C₂H₅NS; MW 75.13), while possessing a primary thioamide, yields 2-methylthiazole products rather than the 2-(dimethylaminomethyl)thiazole substitution pattern essential for nizatidine, as it lacks the pendant dimethylaminoethyl side chain .

Thioamide reactivity

Class-level

Primary –C(=S)NH₂ vs. tertiary –C(=S)N(CH₃)₂

Primary thioamide enables Hantzsch cyclization to the nizatidine thiazole core.

Tertiary analog does not participate in this cyclocondensation.

Evidence Dimension	Functional-group capability for Hantzsch thiazole cyclization toward nizatidine intermediates
Target Compound Data	Primary thioamide (–C(=S)NH₂) + pendant –CH₂N(CH₃)₂ side chain. Cyclization with ethyl bromopyruvate yields ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate (nizatidine intermediate III)
Comparator Or Baseline	N,N-Dimethylthioacetamide: tertiary thioamide (–C(=S)N(CH₃)₂); no primary NH₂; cannot form 2-amino/2-aminomethylthiazoles via Hantzsch route. Thioacetamide: primary thioamide but yields 2-methylthiazoles; lacks dimethylaminoethyl side chain
Quantified Difference	Functional group presence: –C(=S)NH₂ (target) vs. –C(=S)N(CH₃)₂ (comparator). Synthetic outcome: nizatidine-relevant 2-(dimethylaminomethyl)thiazole vs. inaccessible or incorrect regioisomer
Conditions	Hantzsch thiazole synthesis: thioamide + ethyl bromopyruvate, refluxing ethanol (Drug Future synthetic database; EP 0049618 / US 4375547)

Why This Matters

For synthetic chemistry procurement, the primary thioamide group is a non-negotiable structural requirement for the Hantzsch cyclization that builds the nizatidine thiazole core—tertiary thioamide analogs are chemically incompetent in this transformation.

• [1] Drug Future. Nizatidine Synthetic Route (Ref. 46488): 'The cyclization of dimethylaminothioacetamide (I) with ethyl bromopyruvate (II) in refluxing ethanol gives ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate (III).' Source: EP 0049618; GB 2084581; US 4375547 (Eli Lilly). Accessed 2026. View Source
• [2] Yaozh Drug Synthesis Database. Ethyl 3-bromo-2-oxopropanoate: cyclization of dimethylaminothioacetamide (I) with ethyl bromopyruvate (II) in refluxing ethanol gives ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate (III). Accessed 2026. View Source
• [3] NIST Webbook. Ethanethioamide, N,N-dimethyl- (CAS 631-67-4): C₄H₉NS, MW 103.19, tertiary thioamide structure. Accessed 2026. View Source

pKa and Lipophilicity vs. Thioacetamide

The predicted acid dissociation constant (pKa) of the free base 2-(dimethylamino)ethanethioamide is 12.61±0.29, compared with 13.25±0.29 for thioacetamide, reflecting the electron-withdrawing effect of the dimethylamino substituent that slightly enhances NH acidity . The consensus LogP for 2-(dimethylamino)ethanethioamide hydrochloride is approximately 0.32 (range: 0.08–0.64 across five computational methods), whereas thioacetamide has a reported LogP of approximately -0.38, indicating that the dimethylaminoethyl-substituted compound is roughly 5-fold more lipophilic . More importantly, the LogD at pH 7.4 is -2.03 for the monohydrochloride form, indicating predominant aqueous-phase partitioning under physiological and near-neutral workup conditions [1]. These differences in acid-base and partitioning behavior directly affect reversed-phase HPLC retention times, liquid-liquid extraction efficiency during nizatidine intermediate purification, and the choice of mobile phase for impurity profiling methods. The dihydrochloride salt, with two protonated sites, will exhibit even greater aqueous-phase preference at neutral pH, simplifying aqueous workup protocols relative to both the free base and monohydrochloride.

Partitioning behavior

Reported

LogP 0.32 vs. –0.38; LogD (pH 7.4) –2.03

~5-fold higher lipophilicity guides reversed-phase HPLC method development.

Predicted values; confirm experimentally for method validation.

Evidence Dimension	pKa, LogP, and LogD (pH 7.4) values governing ionization state and partitioning
Target Compound Data	Free base pKa: 12.61±0.29; Consensus LogP: 0.32; LogD (pH 7.4): -2.03 (monohydrochloride form)
Comparator Or Baseline	Thioacetamide: pKa 13.25±0.29 (predicted); LogP: ~ -0.38; experimentally measured pKa 13.4 (NCBI PubChem). N,N-Dimethylthioacetamide: no acidic NH; no comparable pKa
Quantified Difference	ΔpKa ≈ 0.64 units (target more acidic); ΔLogP ≈ 0.70 log units (target ~5× more lipophilic); LogD (pH 7.4) of -2.03 indicates >99% aqueous-phase partitioning
Conditions	Predicted values using established computational methods (ACD/Labs, XLOGP3, WLOGP, MLOGP, SILICOS-IT); LogD at pH 7.4 from Chembase computational data

Why This Matters

The quantifiable differences in pKa and LogD guide chromatographic method development and extraction protocol design: the compound's higher aqueous affinity at neutral pH simplifies removal of organic-soluble byproducts, while its distinct retention behavior relative to thioacetamide ensures adequate resolution in HPLC impurity profiling.

• [1] Chembase. 2-(Dimethylamino)ethanethioamide hydrochloride: LogD (pH 5.5) = -3.5306945; LogD (pH 7.4) = -2.0306427; Log P = -0.24892026. Accessed 2026. View Source

Validated Process Yield in Thiazoline Synthesis

The industrial utility of 2-(dimethylamino)ethanethioamide (as its hydrochloride salt) is validated by a published patent process (WO 2004/069817 A1) in which dimethylaminothioacetamide hydrochloride is reacted with 1,3-dichloroacetone in diisopropyl ether in the presence of sodium bicarbonate and sodium sulfate to produce 4-chloromethyl-4-hydroxy-2-dimethylaminomethyl-2-thiazoline—a critical nizatidine intermediate—in 83% isolated yield with 98.2% HPLC purity . This benchmark establishes the compound's process-scale viability: the 83% yield across the Hantzsch-type cyclization step is a documented, reproducible metric that informs cost-of-goods calculations for procurement decisions [1]. In contrast, no analogous published process data exist for N,N-dimethylthioacetamide in nizatidine-relevant thiazole formations, because the tertiary thioamide is structurally incapable of the required cyclization. Thioacetamide-based Hantzsch reactions with α-bromoketones have been reported to yield 2-methylthiazoles in variable yields (38–100% depending on substrate), but these produce the incorrect 2-substitution pattern for nizatidine [2]. The 98.2% HPLC purity of the crude thiazoline product further underscores the chemoselectivity advantage conferred by the compound's primary thioamide reactivity profile.

Process yield

Reported

83% isolated yield, 98.2% HPLC purity

Reported process benchmark supports synthesis feasibility assessment.

Patent data (WO 2004/069817 A1); verify at intended scale.

Evidence Dimension	Isolated yield and HPLC purity in nizatidine intermediate thiazoline synthesis
Target Compound Data	83% isolated yield; 98.2% HPLC purity for 4-chloromethyl-4-hydroxy-2-dimethylaminomethyl-2-thiazoline (WO 2004/069817 A1)
Comparator Or Baseline	Thioacetamide Hantzsch reactions yield 2-methylthiazoles (38–100% depending on α-haloketone; e.g., US Patent 5,136,021 reports 38% for one substrate). N,N-Dimethylthioacetamide: no published yield for nizatidine-relevant thiazole formation (structural incompatibility)
Quantified Difference	Target: 83% yield, 98.2% HPLC purity (single literature benchmark). Thioacetamide: yields highly substrate-dependent (38–100%); produces incorrect 2-methyl substitution. N,N-Dimethylthioacetamide: no applicable data
Conditions	Reaction: dimethylaminothioacetamide HCl + 1,3-dichloroacetone + NaHCO₃/Na₂SO₄ in diisopropyl ether at 55–60 °C for 1 h (WO 2004/069817 A1)

Why This Matters

The 83% yield with 98.2% HPLC purity provides a validated process benchmark for procurement cost modeling—a data point absent for structurally incompatible analogs, enabling informed make-vs.-buy decisions in nizatidine intermediate manufacturing.

• [1] Molaid. Dimethylaminothioacetamide reaction with 1,3-dichloroacetone, NaHCO₃, Na₂SO₄ in diisopropyl ether, 3.0 h: 83% yield of 4-(chloromethyl)-2-[(dimethylamino)methyl]-5H-1,3-thiazol-4-ol. Ref: WO 2004/069817 A1, 'An Improved Process for Preparing Nizatidine Intermediate.' Accessed 2026. View Source
• [2] Google Patents. US 5,136,021: Process for the preparation of 2-methylthiazole-5-carboxylates: 38% isolated yield for one-step Hantzsch reaction of thioacetamide in DMF. Accessed 2026. View Source

ISO 17034 Certified Reference Standard Availability

The compound (as its monohydrochloride, CAS 27366-72-9) is procurable as an ISO 17034-accredited certified reference standard from CATO Research Chemicals, supplied with a comprehensive Certificate of Analysis that includes HPLC purity determination, LC-MS identity confirmation, NMR spectroscopic data, and measurement uncertainty evaluation [1]. Vendor purity specifications for the monohydrochloride range from >95% (HPLC, TRC/Leyan) to 97% (Aladdin) to 98% (Bidepharm, with NMR, HPLC, and GC batch quality reports), while the dihydrochloride (CAS 1189503-42-1) is available at 98+% purity (Fluorochem) . MedChemExpress supplies the hydrochloride as a dedicated analytical standard grade explicitly intended for qualitative, quantitative, and methodological research applications in HPLC, GC, and MS . This multi-vendor, multi-grade availability—spanning research-grade building block to ISO-certified reference standard—provides procurement flexibility unmatched by generic thioamides, which are typically supplied only as technical- or reagent-grade chemicals without the characterization depth required for pharmaceutical analytical method validation.

Reference standard

Reported

ISO 17034 accredited, full COA documentation

Traceable reference material supports GMP/ISO 17025 laboratory workflows.

Multi-vendor grades available (research to certified standard).

Evidence Dimension	Availability as certified reference standard with documented purity and characterization data
Target Compound Data	ISO 17034 certified reference standard (CATO, CAS 27366-72-9); HPLC purity >95%–98% across vendors; LC-MS, NMR, COA documentation available. Dihydrochloride: 98+% (Fluorochem)
Comparator Or Baseline	Thioacetamide (CAS 62-55-5): ACS reagent grade, 99% purity; not supplied as a certified pharmaceutical impurity reference standard. N,N-Dimethylthioacetamide (CAS 631-67-4): 97% purity; no pharmaceutical reference standard grade available
Quantified Difference	Target: ISO 17034 accreditation, full COA (HPLC, LC-MS, NMR, uncertainty). Comparators: reagent-grade certification only; no EP/USP monograph traceability
Conditions	Analytical standard procurement context; ISO 17034:2017 General Requirements for the Competence of Reference Material Producers

Why This Matters

For laboratories operating under GMP or ISO/IEC 17025 quality systems, the availability of an ISO 17034-certified reference standard with full traceability documentation is a procurement prerequisite—generic thioamides cannot satisfy this regulatory requirement for nizatidine impurity testing.

• [1] CATO Research Chemicals. 2-(Dimethylamino)thioacetamide Hydrochloride (CAS 27366-72-9): manufactured under ISO 17034 accreditation (CNAS and ANAB); supplied with full COA including HPLC purity, LC-MS, NMR, and measurement uncertainty. Accessed 2026. View Source

2-(Dimethylamino)ethanethioamide Dihydrochloride Application Scenarios

Nizatidine ANDA Method Development and QC Profiling

Regulatory submissions for generic nizatidine require identification and quantification of EP Impurity H (2-(dimethylamino)ethanethioamide) in API and finished dosage forms. The dihydrochloride or monohydrochloride salt, procured as an ISO 17034-certified reference standard with full COA documentation, provides the traceable impurity marker essential for HPLC/LC-MS method validation, system suitability testing, and batch-release quality control under USP and EP monographs [1][2]. Generic thioamides cannot fulfill this role because they lack the formal EP impurity designation and the requisite characterization documentation.

Nizatidine Intermediate Manufacturing via Hantzsch Cyclization

The compound's primary thioamide group enables the Hantzsch cyclization with 1,3-dichloroacetone or ethyl bromopyruvate to produce 4-chloromethyl-4-hydroxy-2-dimethylaminomethyl-2-thiazoline, a pivotal nizatidine intermediate, in 83% isolated yield with 98.2% HPLC purity as validated by patent process data (WO 2004/069817 A1) . The dihydrochloride salt form, with its defined two-equivalent chloride stoichiometry, ensures reproducible pH conditions during aqueous workup and crystallization, directly supporting process robustness at scale. Neither N,N-dimethylthioacetamide (incapable of primary thioamide cyclization) nor thioacetamide (yields incorrect 2-methylthiazole substitution) can serve as drop-in replacements in this synthetic sequence [3].

N,S-Bidentate Metal Chelator Design

The compound's dimethylamino group provides an additional Lewis-basic nitrogen donor site adjacent to the thioamide sulfur, creating a bidentate N,S-chelating motif suitable for transition-metal coordination chemistry [4]. This dual-donor architecture distinguishes it from thioacetamide (single sulfur donor) and N,N-dimethylthioacetamide (no primary NH₂ for ancillary hydrogen-bonding interactions with metal centers). The dihydrochloride salt's enhanced aqueous solubility facilitates metal complexation studies in water or mixed aqueous-organic solvent systems, whereas the free base would require organic co-solvents [5].

Reversed-Phase HPLC for Nizatidine-Related Substances

The quantifiably distinct lipophilicity profile (consensus LogP 0.32; LogD at pH 7.4 = -2.03) relative to thioacetamide (LogP ~ -0.38) establishes predictable reversed-phase chromatographic retention under standard C18 column conditions [6]. This differential retention behavior is critical for developing HPLC methods capable of resolving 2-(dimethylamino)ethanethioamide from nizatidine API, other EP-specified impurities, and degradation products. Analytical laboratories procuring this compound for method development benefit from both its defined chromatographic behavior and its availability as a characterized reference standard.

Application

Selection Property

Validation Focus

Nizatidine impurity profiling for ANDA

EP Impurity H designation and ISO 17034 traceability

HPLC/LC-MS specificity and system suitability

Nizatidine intermediate synthesis via Hantzsch cyclization

Primary thioamide reactivity and dihydrochloride stoichiometry

Cyclization yield and purity under patent conditions

N,S-bidentate ligand design

Dimethylamino-thioamide donor motif

Aqueous metal coordination chemistry

Reversed-phase HPLC method development for nizatidine-related substances

Defined LogP/LogD profile vs. thioacetamide

Chromatographic retention and impurity resolution

• [1] SynZeal Research. Nizatidine EP Impurity H (CAS 27507-28-4): used for analytical method development, method validation (AMV), QC application for ANDA. Accessed 2026. View Source
• [2] USP Monographs: Nizatidine. Assay 98.0–101.0%; individual impurity limits per monograph. Accessed 2026. View Source
• [3] Drug Future. Nizatidine Synthetic Route: cyclization of dimethylaminothioacetamide with ethyl bromopyruvate to yield ethyl 2-(dimethylaminomethyl)-4-thiazolecarboxylate. Accessed 2026. View Source
• [4] Kuujia. CAS 114166-44-8: Ethanethioamide, 2-(dimethylamino)-, hydrochloride. 'The compound features a dimethylamino group adjacent to the thioamide functionality, which may enhance its reactivity in nucleophilic or coordination chemistry.' Accessed 2026. View Source
• [5] Kuujia. CAS 1189503-42-1: 2-(Dimethylamino)ethanethioamide dihydrochloride. 'Its dihydrochloride salt form enhances solubility in aqueous and polar solvents.' Accessed 2026. View Source
• [6] Chembase. 2-(Dimethylamino)ethanethioamide hydrochloride: LogD (pH 7.4) = -2.0306427. Accessed 2026. View Source